Cas no 103871-72-3 (5-(Pyrrolidin-1-ylmethyl)isoxazol-3-ol hydrochloride)

• Product Name: 5-(Pyrrolidin-1-ylmethyl)isoxazol-3-ol hydrochloride
• CAS No: 103871-72-3
• MF: C₈H₁₃ClN₂O₂
• MW: 204.654021024704
• CID: 5044841
• Update Time: 2025-10-28

5-(Pyrrolidin-1-ylmethyl)isoxazol-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(pyrrolidin-1-ylmethyl)isoxazol-3-ol hydrochloride
• 5-(pyrrolidin-1-ylmethyl)-1,2-oxazol-3-one;hydrochloride
• 5-(Pyrrolidin-1-ylmethyl)isoxazol-3-ol hydrochloride

• Inchi： 1S/C8H12N2O2.ClH/c11-8-5-7(12-9-8)6-10-3-1-2-4-10;/h5H,1-4,6H2,(H,9,11);1H
• InChI Key： NKXRBTVKBMYJEL-UHFFFAOYSA-N
• SMILES： Cl.O1C(=CC(N1)=O)CN1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 219
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 5-(Pyrrolidin-1-ylmethyl)isoxazol-3-ol hydrochloride

Comprehensive Overview of 5-(Pyrrolidin-1-ylmethyl)isoxazol-3-ol hydrochloride (CAS No. 103871-72-3)

5-(Pyrrolidin-1-ylmethyl)isoxazol-3-ol hydrochloride (CAS No. 103871-72-3) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique isoxazole core and pyrrolidine substitution, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and bioactivity, which make it a promising candidate for various therapeutic areas.

The structural features of 5-(Pyrrolidin-1-ylmethyl)isoxazol-3-ol hydrochloride include a hydrochloride salt form, which enhances its solubility and stability, making it suitable for laboratory and industrial applications. The isoxazol-3-ol moiety is known for its role in modulating biological activity, while the pyrrolidin-1-ylmethyl group contributes to the compound's ability to interact with biological targets. These attributes have led to its inclusion in high-throughput screening programs aimed at identifying novel bioactive molecules.

In recent years, the demand for 5-(Pyrrolidin-1-ylmethyl)isoxazol-3-ol hydrochloride has increased due to its relevance in medicinal chemistry and pharmacology. Scientists are exploring its potential as a building block for the synthesis of more complex molecules, particularly in the development of central nervous system (CNS) therapeutics. Its ability to cross the blood-brain barrier makes it a valuable tool for studying neurological disorders and designing targeted therapies.

Another area of interest is the compound's role in antibacterial and antifungal research. The isoxazole ring is a common feature in many antimicrobial agents, and modifications to its structure, such as the addition of the pyrrolidine group, can enhance its efficacy. This has led to investigations into its potential as a lead compound for new anti-infective drugs, addressing the growing concern of antibiotic resistance.

From a synthetic chemistry perspective, 5-(Pyrrolidin-1-ylmethyl)isoxazol-3-ol hydrochloride is valued for its versatility. It serves as a key intermediate in the preparation of more complex heterocyclic compounds, which are often the backbone of many pharmaceuticals and agrochemicals. Its synthesis involves straightforward reactions, making it accessible for both academic and industrial researchers.

The compound's physicochemical properties, such as its melting point, solubility, and stability, have been well-documented, ensuring its reliable use in various experimental settings. These properties are critical for researchers who rely on consistent performance in their studies, particularly in high-throughput screening and drug formulation.

In the context of green chemistry, there is growing interest in optimizing the synthesis of 5-(Pyrrolidin-1-ylmethyl)isoxazol-3-ol hydrochloride to reduce environmental impact. Researchers are exploring catalytic methods and solvent-free reactions to improve the sustainability of its production. This aligns with the broader trend in the chemical industry to adopt eco-friendly practices without compromising efficiency or yield.

For those sourcing 5-(Pyrrolidin-1-ylmethyl)isoxazol-3-ol hydrochloride, it is essential to verify the purity and quality of the compound. Reputable suppliers provide detailed analytical data, including HPLC and NMR spectra, to ensure compliance with research standards. This is particularly important for studies requiring high precision, such as structure-activity relationship (SAR) analyses.

Looking ahead, the potential applications of 5-(Pyrrolidin-1-ylmethyl)isoxazol-3-ol hydrochloride are vast. Its role in drug discovery, material science, and biotechnology continues to expand, driven by ongoing research and technological advancements. As scientists uncover more about its properties and interactions, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in science and medicine.